Cas no 23062-34-2 (4H,6H-Dithieno[3,4-c:3',4'-e]oxepin)

4H,6H-Dithieno[3,4-c:3',4'-e]oxepin structure
23062-34-2 structure
Product Name:4H,6H-Dithieno[3,4-c:3',4'-e]oxepin
CAS No:23062-34-2
MF:C10H8OS2
MW:208.299920082092
CID:286746
PubChem ID:140993
Update Time:2025-04-19

4H,6H-Dithieno[3,4-c:3',4'-e]oxepin Chemical and Physical Properties

Names and Identifiers

    • 4H,6H-Dithieno[3,4-c:3',4'-e]oxepin
    • 4,6-dihydrodithieno[2,3-a:2',3'-d]oxepine
    • 4,6-Dihydro-8-methylpyrrolo(4,3,2-de)(1,2,4)triazolo(3,4-a)isoquinoline
    • 4,6-Dihydro-8-methylpyrrolo[4,3,2-de]-s-triazolo[3,4-a]isoquinoline
    • 4,6-Dihydrodithieno< 3,4-c:3,4-e> oxepin
    • 4,6-Dihydro-dithieno< 3,4-c:3,4-e> oxepin
    • 4,6-Dihydrodithio< 3,4-c:3,4-e> oxepin
    • Dithieno[3,4-c:3',4'-e]-4H,6H-oxepin
    • LS-139754
    • Pyrrolo(4,3,2-de)(1,2,4)triazolo(3,4-a)isoquinoline, 4,6-dihydro-8-methyl-
    • NSC 241159
    • NSC-241159
    • 4H,6H-Dithieno(3,4-c:3',4'-e)oxepin
    • DTXSID80177628
    • 23062-34-2
    • FT-0712785
    • NSC241159
    • 5205-06-1
    • 8-oxa-4,12-dithiatricyclo[8.3.0.02,6]trideca-1(13),2,5,10-tetraene
    • Inchi: 1S/C10H8OS2/c1-7-3-12-5-9(7)10-6-13-4-8(10)2-11-1/h3-6H,1-2H2
    • InChI Key: LBKKXPSTOSLTSB-UHFFFAOYSA-N
    • SMILES: S1C=C2COCC3=CSC=C3C2=C1

Computed Properties

  • Exact Mass: 208.00174
  • Monoisotopic Mass: 208.002
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 65.7Ų

Experimental Properties

  • Density: 1.354
  • Boiling Point: 393.2°C at 760 mmHg
  • Flash Point: 191.6°C
  • Refractive Index: 1.659
  • PSA: 9.23
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